Cas no 150821-03-7 (Pranlukast hemihydrate)

• Product Name: Pranlukast hemihydrate
• CAS No: 150821-03-7
• MF: C₅₄H₄₈N₁₀O₉
• MW: 981.020531654358
• CID: 175932
• PubChem ID: 329820009
• Update Time: 2025-10-28

Pranlukast hemihydrate Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[4-oxo-2-(2H-tetrazol-5-yl)-4H-1-benzopyran-8-yl]-4-(4-phenylbutoxy)-,hydrate (2:1)
• N-[4-oxo-2-(2H-tetrazol-5-yl)chromen-8-yl]-4-(4-phenylbutoxy)benzamide,hydrate
• Pranlukast
• Pranlukast (hemihydrate)
• Pranlukast hemihydrate
• Pranlukast?
• 8-[4(4-phenylbutoxy)benzoyl]amino-2-(5-tetrazolyl)-4-oxo-4H-1-benzopyran
• Benzamide,N-(4-oxo-2-(1H-tetrazol-5-yl)-4H-1-benzopyran-8-yl)-4-(4-phenylbutoxy)-,hydrate (2:1)
• bis{N-[4-oxo-2-(1H-tetrazol-5-yl)-4H-chromen-8-yl]-4-[(4-phenylbutyl)oxy]benzamide} hydrate
• Onon (TN)
• pranlukast hydrate
• Pranlukast hydrate (JAN)
• UNII-FR702N558K
• N-[4-Oxo-2-(1H-tetrazol-5-yl)-4H-1-benzopyran-8-yl]-4-(4-phenylbutoxy)-benzamide hemihydrate
• PRANLUKASTHEMIHYDRATE
• Benzamide, N-(4-oxo-2-(1H-tetrazol-5-yl)-4H-1-benzopyran-8-yl)-4-(4-phenylbutoxy)-, hydrate (2:1)
• PRANLUKAST HYDRATE [JAN]
• N-(4-OXO-2-(1H-TETRAZOL-5-YL)-4H-1-BENZOPYRAN-8-YL)-P-(4-PHENYLBUTOXY)BENZAMIDE, HEMIHYDRATE
• 150821-03-7
• AKOS015994683
• MSXTUBJFNBZPGC-UHFFFAOYSA-N
• KS-1187
• Pranlukast hydrate (JP17)
• SCHEMBL4467007
• F85464
• PRANLUKAST HYDRATE [WHO-DD]
• Benzamide, N-[4-oxo-2-(2H-tetrazol-5-yl)-4H-1-benzopyran-8-yl]-4-(4-phenylbutoxy)-, hydrate (2:1)
• Q27278140
• FR702N558K
• AC-33578
• BENZAMIDE, N-(4-OXO-2-(2H-TETRAZOL-5-YL)-4H-1-BENZOPYRAN-8-YL)-4-(4-PHENYLBUTOXY)-, HYDRATE (2:1)
• SC-215745
• DTXSID9021180
• D02732
• 4-Oxo-8-[4-(4-phenylbutoxy)benzoylamino]-2-(tetrazol-5-yl)-4H-1-benzopyran Hemihydrate
• 8-[4(4-Phenylbutoxy)benzoyl]amino-2-(5-tetrazolyl)-4-oxo-4H-1-benzopyran hemihydrate
• Pranlukast hemihydrate, >=98% (HPLC), white solid
• N-[4-oxo-2-(2H-tetrazol-5-yl)chromen-8-yl]-4-(4-phenylbutoxy)benzamide;hydrate
• FT-0681171
• DA-57024
• N-(4-Oxo-2-(1H-tetrazol-5-yl)-4H-chromen-8-yl)-4-(4-phenylbutyloxy)benzamide hemihydrate
• N-(4-Oxo-2-(1H-tetrazol-5-yl)-4H-1-benzopyran-8-yl)-p-(4-phenylbutoxy)benzamide Hemihydrate
• DTXCID701180
• N-[4-Oxo-2-(1H-tetrazol-5-yl)-4H-chromen-8-yl]-4-(4-phenylbutyloxy)benzamide hemihydrate

• MDL： MFCD24539454
• Inchi： 1S/2C27H23N5O4.H2O/c2*33-23-17-24(26-29-31-32-30-26)36-25-21(23)10-6-11-22(25)28-27(34)19-12-14-20(15-13-19)35-16-5-4-9-18-7-2-1-3-8-18;/h2*1-3,6-8,10-15,17H,4-5,9,16H2,(H,28,34)(H,29,30,31,32);1H2
• InChI Key： MSXTUBJFNBZPGC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(NC2C=CC=C3C(C=C(C4N=NNN=4)OC=23)=O)=O)=CC=1)CCCCC1C=CC=CC=1.O(C1C=CC(C(NC2C=CC=C3C(C=C(C4N=NNN=4)OC=23)=O)=O)=CC=1)CCCCC1C=CC=CC=1.O

Computed Properties

• Exact Mass: 499.18600
• Monoisotopic Mass: 481.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 73
• Rotatable Bond Count: 20
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.374
• Melting Point: 236-238°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.68
• Solubility: DMSO: ≥10mg/mL
• PSA: 132.23000
• LogP: 4.63580
• Solubility: DMSO: ≥10mg/mL

Pranlukast hemihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H413
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on Pranlukast hemihydrate

Pranlukast Hemihydrate (CAS No. 150821-03-7): A Comprehensive Overview

Pranlukast hemihydrate (CAS No. 150821-03-7) is a compound of significant interest in the field of pharmaceutical research and development. This compound, also referred to as pranlukast monohydrate, is a semi-hydrated form of pranlukast, a well-known drug used in the treatment of asthma and allergic rhinitis. The CAS number 150821-03-7 uniquely identifies this compound in chemical databases, ensuring precise reference and identification across scientific literature and regulatory documents.

Recent advancements in the study of pranlukast hemihydrate have shed light on its pharmacological properties, synthesis, and potential applications. Researchers have explored its role as a leukotriene receptor antagonist, which makes it highly effective in managing inflammatory conditions associated with asthma. The semi-hydrated form of pranlukast is particularly advantageous due to its enhanced stability and bioavailability, which are critical factors in drug delivery systems.

The synthesis of pranlukast hemihydrate involves a multi-step process that ensures the formation of the semi-hydrated crystal structure. This process is optimized to maintain the compound's integrity and ensure consistent quality. Studies have shown that the crystalline structure of pranlukast hemihydrate plays a pivotal role in its pharmacokinetic properties, making it a preferred form for pharmaceutical formulations.

In terms of clinical applications, pranlukast hemihydrate has demonstrated efficacy in reducing asthma exacerbations and improving lung function in patients. Recent clinical trials have highlighted its safety profile, with minimal side effects reported when administered at recommended doses. These findings underscore its potential as a first-line therapy for managing chronic respiratory conditions.

Moreover, the CAS number 150821-03-7 serves as a crucial identifier for regulatory compliance and quality control in pharmaceutical manufacturing. Ensuring accurate identification and documentation of this compound is essential for maintaining patient safety and adhering to global pharmacopeial standards.

Looking ahead, ongoing research into pranlukast hemihydrate focuses on exploring its potential in combination therapies and its long-term effects on patient outcomes. The compound's ability to modulate inflammatory pathways makes it a promising candidate for addressing other inflammatory diseases beyond asthma.

In conclusion, pranlukast hemihydrate (CAS No. 150821-03-7) stands out as a significant advancement in respiratory medicine. Its unique properties, supported by cutting-edge research, position it as a valuable tool in the treatment of inflammatory conditions. As further studies unfold, the therapeutic potential of this compound continues to expand, offering hope for improved patient care and outcomes.